Cas no 121869-35-0 (9-(2,5-d|Dioxo-L-3-aMino-1-pyrrolidineacetic acid)-10-deglycine DaptoMycin)

9-(2,5-d|Dioxo-L-3-aMino-1-pyrrolidineacetic acid)-10-deglycine DaptoMycin structure
121869-35-0 structure
Product Name:9-(2,5-d|Dioxo-L-3-aMino-1-pyrrolidineacetic acid)-10-deglycine DaptoMycin
CAS No:121869-35-0
MF:C72H99N17O25
MW:1602.7
CID:1060050
PubChem ID:131637080
Update Time:2025-07-13

9-(2,5-d|Dioxo-L-3-aMino-1-pyrrolidineacetic acid)-10-deglycine DaptoMycin Chemical and Physical Properties

Names and Identifiers

    • Daptomycin Impurity 2
    • ORZVJBWXRAJYHN-RWDRXURGSA-N
    • LY178480
    • CB 130952
    • LY 178480
    • CID 131637080
    • 9-(2,5-d|Dioxo-L-3-aMino-1-pyrrolidineacetic acid)-10-deglycine DaptoMycin
    • (3S)-3-[[(2S)-4-amino-2-[[(2S)-2-(decanoylamino)-3-(1~{H}-indol-3-yl)propanoyl]amino]-4-oxobutanoyl]amino]-4-[[(5R,8S,11S,14R,15S,21S,24S,27R,30S)-11-[2-(2-aminophenyl)-2-oxoethyl]-21-(3-aminopropyl)-24-(carboxymethyl)-8-[(2R)-1-carboxypropan-2-yl]-5-(hydroxymethyl)-14,27-dimethyl-3,6,9,12,16,19,22,25,28,32,33-undecaoxo-13-oxa-1,4,7,10,17,20,23,26,29-nonazabicyclo[28.2.1]tritriacontan-15-yl]amino]-4-oxobutanoic acid
    • (3S)-3-((S)-4-amino-2-((S)-2-decanamido
    • Daptomycin Anhydrous Impurity
    • Daptomycin impurity 1/Daptomycin Anhydro Impurity
    • Daptomycin Anhydrous
    • 9-(2,5-d|-Dioxo-L-3-amino-1-pyrrolidineacetic acid)-10-deglycine Daptomycin
    • Dioxo-L-3-amino-1-pyrrolidineacetic acid)-10-deglycine Daptomycin
    • 121869-35-0
    • Daptomycin, 9-(2,5-dioxo-L-3-amino-1-pyrrolidineacetic acid)-10-deglycine-
    • 9-(2,5-d
    • Inchi: 1S/C72H99N17O25/c1-5-6-7-8-9-10-11-22-53(93)80-44(25-38-31-76-42-20-15-13-17-39(38)42)65(106)82-45(27-52(75)92)66(107)84-47(30-59(101)102)67(108)88-61-37(4)114-72(113)49(26-51(91)40-18-12-14-19-41(40)74)86-70(111)60(35(2)24-57(97)98)87-68(109)50(34-90)81-55(95)33-89-56(96)28-48(71(89)112)85-62(103)36(3)78-64(105)46(29-58(99)100)83-63(104)43(21-16-23-73)79-54(94)32-77-69(61)110/h12-15,17-20,31,35-37,43-50,60-61,76,90H,5-11,16,21-30,32-34,73-74H2,1-4H3,(H2,75,92)(H,77,110)(H,78,105)(H,79,94)(H,80,93)(H,81,95)(H,82,106)(H,83,104)(H,84,107)(H,85,103)(H,86,111)(H,87,109)(H,88,108)(H,97,98)(H,99,100)(H,101,102)/t35-,36-,37-,43+,44+,45+,46+,47+,48+,49+,50-,60+,61+/m1/s1
    • InChI Key: ORZVJBWXRAJYHN-RWDRXURGSA-N
    • SMILES: O1C([C@H](CC(C2C=CC=CC=2N)=O)NC([C@H]([C@H](C)CC(=O)O)NC([C@@H](CO)NC(CN2C(C[C@@H](C2=O)NC([C@@H](C)NC([C@H](CC(=O)O)NC([C@H](CCCN)NC(CNC([C@H]([C@H]1C)NC([C@H](CC(=O)O)NC([C@H](CC(N)=O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC(CCCCCCCCC)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 1601.69980171g/mol
  • Monoisotopic Mass: 1601.69980171g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 20
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 114
  • Rotatable Bond Count: 33
  • Complexity: 3510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 673
  • XLogP3: -4.9

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Melting Point: >115°C (dec.)
  • Boiling Point: 2025.9±65.0 °C(Predicted)
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • pka: 4.00±0.10(Predicted)

9-(2,5-d|Dioxo-L-3-aMino-1-pyrrolidineacetic acid)-10-deglycine DaptoMycin Security Information

  • Storage Condition:-20°C Freezer

9-(2,5-d|Dioxo-L-3-aMino-1-pyrrolidineacetic acid)-10-deglycine DaptoMycin Pricemore >>

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